
N3-PhAc-OH safety and handling guidelines

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N3-PhAc-OH

Cat. No.: B2471762 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Azido-2-phenylacetic Acid (N3-
PhAc-OH)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. A specific Safety Data Sheet (SDS) for 2-azido-2-phenylacetic acid (N3-
PhAc-OH) is not readily available. The following information is a synthesis of data for

structurally related compounds and general safety protocols for handling organic azides.

Always supplement this guide with a thorough risk assessment for your specific experimental

conditions.

Chemical Identification
2-Azido-2-phenylacetic acid, commonly referred to as N3-PhAc-OH, is a click chemistry

reagent.[1] It possesses an azide functional group, making it a valuable tool for bioconjugation

and other chemical syntheses.[1]
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Identifier Value

IUPAC Name 2-azido-2-phenylacetic acid

Synonyms N3-PhAc-OH

CAS Number 3380-95-8[1]

Molecular Formula C8H7N3O2[2]

Molecular Weight 177.16 g/mol [2]

Chemical Structure
A phenyl group and an azido group attached to

the alpha-carbon of acetic acid.

Hazard Identification and GHS Classification
While a specific GHS classification for 2-azido-2-phenylacetic acid is not available, related

compounds and the presence of the azide functional group suggest the following potential

hazards.

Based on Azidoacetic Acid:

Skin Irritation (Category 2)[3][4]

Serious Eye Irritation (Category 2A)[3][4]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[3][4]

Based on Phenylacetic Acid:

Eye Irritation (Category 2A)[5]

Harmful to aquatic life (Acute hazard, Category 3)[5]

Hazards Associated with Organic Azides: Organic azides are energetic compounds and should

be treated as potentially explosive.[6][7] The primary hazards are associated with their potential

for rapid decomposition, which can be initiated by:

Heat[1][8]
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Shock[1][8]

Friction[1]

Light[1][6]

The azide ion is also toxic, with a toxicity comparable to cyanide.[6][7]

Physicochemical Data
Quantitative physicochemical data for 2-azido-2-phenylacetic acid is limited. The table below

includes data for the related compound, phenylacetic acid, for reference.

Property Value (Phenylacetic Acid)

Boiling Point 265 °C[5]

Melting Point 76-78 °C

Solubility Soluble in water.

Appearance Off-white solid (Phenylacetic acid)[9]

Safe Handling and Storage
Given the potential hazards, strict safety protocols must be followed when handling 2-azido-2-

phenylacetic acid.

Engineering Controls:

All work should be conducted in a properly functioning chemical fume hood.[8]

A safety shield should be used, especially during reactions that are being heated or run at a

larger scale.[10]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[3][4]
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Hand Protection: Wear compatible chemical-resistant gloves.[3][6][7]

Skin and Body Protection: A lab coat is required. For larger quantities, consider additional

protective clothing.[3]

Handling Procedures:

Avoid the use of metal spatulas or other metal equipment that could cause friction or form

shock-sensitive metal azides.[1][10] Use plastic or ceramic utensils.[8]

Do not heat the compound unless absolutely necessary and with appropriate safety

measures in place.

Avoid grinding or subjecting the material to friction or shock.

Keep the compound away from strong acids, as this can lead to the formation of highly toxic

and explosive hydrazoic acid.[1]

Never use chlorinated solvents (e.g., dichloromethane, chloroform) with azides, as this can

form extremely unstable and explosive di- and tri-azidomethane.[1][6][7]

Storage:

Store in a cool, dry, and dark place.[1][6][7]

Keep the container tightly sealed.

Store away from incompatible materials, especially strong acids and heavy metals.[1]

First Aid Measures
These first aid measures are based on general chemical handling and information from related

compounds.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, holding eyelids open. Seek

immediate medical attention.[9]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation persists.[9]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[9]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Spill and Waste Disposal
Spill Response:

Evacuate the area.

Wear appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a labeled container for disposal.

For larger spills, follow your institution's emergency procedures.

Waste Disposal:

Organic azides should be treated as hazardous waste.[1]

Do not dispose of down the drain.[8]

It is recommended to convert organic azides to a more stable derivative, such as an amine,

before disposal.[1]
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All azide-containing waste should be segregated and disposed of through your institution's

chemical waste program.[1][6]

Experimental Protocols and Workflows
General Workflow for Handling Organic Azides

Preparation Handling Cleanup & Disposal

Start Conduct Risk Assessment Don Appropriate PPE Work in Fume Hood Weigh Compound
(non-metal spatula)

Perform Reaction
(avoid heat, shock, incompatible materials) Decontaminate Glassware Segregate Azide Waste Dispose via Chemical Waste Program End

Click to download full resolution via product page

Caption: General workflow for the safe handling of organic azides in a laboratory setting.

Logical Relationship of Azide Hazards

N3-PhAc-OH

Potential Hazards Triggers for Decomposition

Potential Consequences

2-Azido-2-phenylacetic acid

Explosive HazardToxic HazardIrritant Hazard

Rapid DecompositionShock-sensitive Metal AzidesHydrazoic Acid FormationSkin/Eye IrritationRespiratory Irritation

HeatShock / Friction LightStrong Acids Heavy Metals
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Caption: Logical relationship between the hazards of 2-azido-2-phenylacetic acid and potential

consequences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2471762?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2471762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

